Cas no 2229459-14-5 (1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229459-14-5
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• CID: 6298107
• PubChem ID: 165692073
• Update Time: 2025-06-15

1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1728183
• 2229459-14-5

• Inchi： 1S/C12H15NO2S/c1-11(2)6-12(11,10(14)15)8-5-16-9(13-8)7-3-4-7/h5,7H,3-4,6H2,1-2H3,(H,14,15)
• InChI Key： IBHIQSALHCTNPZ-UHFFFAOYSA-N
• SMILES： S1C=C(C2(C(=O)O)CC2(C)C)N=C1C1CC1

Computed Properties

• Exact Mass: 237.08234989g/mol
• Monoisotopic Mass: 237.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.4Ų

Additional information on 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Research Briefing on 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2229459-14-5)

The compound 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2229459-14-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential antimicrobial and anti-inflammatory properties. The presence of both cyclopropyl and thiazole moieties in its structure is believed to contribute to its biological activity, making it a promising scaffold for drug development. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In vitro studies have demonstrated that 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid exhibits moderate inhibitory activity against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, preliminary data suggest that this compound may modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase-2 (COX-2). These findings underscore its potential as a dual-action therapeutic agent.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Computational modeling and structure-activity relationship (SAR) studies are currently underway to identify derivatives with enhanced efficacy and reduced toxicity. The compound's ability to penetrate bacterial biofilms is also being explored, which could open new avenues for treating persistent infections.

In conclusion, 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and broad-spectrum biological activity make it a valuable subject for ongoing research. Future studies should focus on elucidating its mechanism of action and conducting in vivo efficacy and safety evaluations to advance its clinical potential.